Cas no 827028-74-0 (4-Oxazolecarboxylic acid, 5-[4-(phenylmethoxy)phenyl]-, methyl ester)

• Product Name: 4-Oxazolecarboxylic acid, 5-[4-(phenylmethoxy)phenyl]-, methyl ester
• CAS No: 827028-74-0
• MF: C₁₈H₁₅NO₄
• MW: 309.316004991531
• CID: 686340
• PubChem ID: 58679576
• Update Time: 2025-04-19

4-Oxazolecarboxylic acid, 5-[4-(phenylmethoxy)phenyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 5-[4-(phenylmethoxy)phenyl]-, methyl ester
• methyl 5-(4-phenylmethoxyphenyl)-1,3-oxazole-4-carboxylate
• Methyl 5-(4-(benzyloxy)phenyl)oxazole-4-carboxylate
• DTXSID20729680
• SCHEMBL13150796
• Methyl 5-[4-(benzyloxy)phenyl]-1,3-oxazole-4-carboxylate
• 827028-74-0

• Inchi： 1S/C18H15NO4/c1-21-18(20)16-17(23-12-19-16)14-7-9-15(10-8-14)22-11-13-5-3-2-4-6-13/h2-10,12H,11H2,1H3
• InChI Key： RHHWHEZTMHSBOO-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)C1=C(C(=O)OC)N=CO1

Computed Properties

• Exact Mass: 309.10010796g/mol
• Monoisotopic Mass: 309.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 61.6Ų